Cas no 497833-04-2 (1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)

1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde structure

497833-04-2 structure

Product Name:1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde

CAS No:497833-04-2

MF:C₆H₅F₃N₂O

MW:178.111911535263

MDL:MFCD11707230

CID:324572

PubChem ID:11008484

Update Time:2025-04-19

1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-methyl-5-(trifluoromethyl)-1H-Pyrazole-4-carboxaldehyde
- 1H-Pyrazole-4-carboxaldehyde,1-methyl-5-(trifluoromethyl)-
- 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
- 1-methyl-5-(trifluoromethyl)pyrazole-4-carbaldehyde
- 1-methyl-5-trifluoromethyl-4-pyrazolecarbaldehyde
- 4-Formyl-5-(trifluoromethyl)-1-methyl-1H-pyrazole
- 497833-04-2
- XUA83304
- F81449
- AMY12104
- SCHEMBL1044002
- Z1255462215
- AS-70049
- FT-0751840
- EN300-233015
- AKOS015898320
- AC-27613
- A7407
- MFCD11707230
- DTXSID20451656
- DB-071049
- STL415443
- 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
- MDL： MFCD11707230
- Inchi： 1S/C6H5F3N2O/c1-11-5(6(7,8)9)4(3-12)2-10-11/h2-3H,1H3
- InChI Key： UPFJYPJGFYQTRE-UHFFFAOYSA-N
- SMILES： FC(C1=C(C=O)C=NN1C)(F)F

Computed Properties

Exact Mass: 178.03500
Monoisotopic Mass: 178.03539727g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 34.9Å²

Experimental Properties

PSA: 34.89000
LogP: 1.25140

1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37

1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Pricemore >>

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Apollo Scientific	PC903913-1g	1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde	497833-04-2		1g	£90.00	2025-02-22
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1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:497833-04-2)1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde

Order Number:A7407

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:04

Price ($):182.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

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